2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid

• IUPAC Name: 2-[[4-(4-nitrophenyl)sulfanylphenyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C20H14N2O5S/c23-19(17-3-1-2-4-18(17)20(24)25)21-13-5-9-15(10-6-13)28-16-11-7-14(8-12-16)22(26)27/h1-12H,(H,21,23)(H,24,25)
• InChI Key: SQVOVFYSVKMBCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)SC3=CC=C(C=C3)[N+](=O)[O-])C(=O)O
• Molecular Formula: C20H14N2O5S
• Molecular Weight: 394.4 g/mol

Description

2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid, also known as NBD-Cl, is a fluorescent reagent that is widely used in biochemical and physiological research. It is a highly sensitive and specific reagent that can be used to label proteins, peptides, and other biomolecules for detection and analysis.

Mechanism of Action

The mechanism of action of 2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid involves the covalent attachment of the reagent to a specific amino acid residue on the target protein. The reaction occurs through nucleophilic attack of the thiol group on the protein side chain on the electrophilic carbon of the 2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid molecule. This results in the formation of a stable covalent bond between the protein and the 2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid molecule, which can be detected through fluorescence.
Biochemical and Physiological Effects
2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid labeling has been shown to have minimal effects on the biochemical and physiological properties of the labeled protein. The labeling reaction is specific and does not interfere with the protein's function or structure. However, it is important to note that the labeling reaction can affect the protein's solubility and stability, which should be taken into account when designing experiments.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid in lab experiments include its high sensitivity, specificity, and versatility. It can be used to label a wide range of biomolecules, making it a useful tool for studying a variety of biological processes. However, there are also some limitations to using 2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid. The labeling reaction can be affected by the pH and temperature of the reaction, and the reagent can be sensitive to light and air. Additionally, the labeling reaction can be irreversible, making it difficult to remove the label once it has been attached to the protein.

Future Directions

There are many future directions for the use of 2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid in scientific research. One area of interest is the development of new labeling strategies that can be used in vivo. Another area of interest is the use of 2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid in the study of membrane proteins, which are notoriously difficult to study due to their hydrophobic nature. Additionally, there is potential for the use of 2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid in the development of new diagnostic tools and therapies for diseases such as cancer and Alzheimer's. Overall, the versatility and specificity of 2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid make it a valuable tool for scientific research, with many potential applications in the future.

Synthesis Methods

The synthesis of 2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid involves the reaction of 4-nitrophenyl thioether with 4-chloro-3-nitrobenzoic acid in the presence of triethylamine. The resulting compound is then treated with ammonia to form the final product, 2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid. The yield of this synthesis method is high, and the purity of the final product can be easily achieved through recrystallization.

Scientific Research Applications

2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid is widely used in scientific research as a fluorescent probe for the labeling and detection of proteins, peptides, and other biomolecules. It has been used to study protein-protein interactions, enzyme kinetics, and protein folding. 2-[({4-[(4-nitrophenyl)thio]phenyl}amino)carbonyl]benzoic acid can also be used to label lipids and carbohydrates, making it a versatile tool for studying a wide range of biological processes.